Cas no 88893-76-9 (5-Methyl-4-nitro-1H-pyrazole-3-carbaldehyde)

• Product Name: 5-Methyl-4-nitro-1H-pyrazole-3-carbaldehyde
• CAS No: 88893-76-9
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• CID: 710480
• Update Time: 2023-08-03

5-Methyl-4-nitro-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxaldehyde,5-methyl-4-nitro-
• Pyrazole-3(or 5)-carboxaldehyde, 5(or 3)-methyl-4-nitro- (7CI)
• pyrazole-3-carbaldehyde,5-methyl-4-nitro-
• 5-Methyl-4-nitro-1H-pyrazole-3-carbaldehyde

• Inchi： 1S/C5H5N3O3/c1-3-5(8(10)11)4(2-9)7-6-3/h2H,1H3,(H,6,7)
• InChI Key： QPESTHIRXUIBQX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C=O)=NNC=1C)=O

Computed Properties

• Exact Mass: 155.033
• Monoisotopic Mass: 155.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6